2-Chloro-1-(2,4,6-trifluorophenyl)ethan-1-one

• CAS RN: 223785-96-4
• Molecular Formula: C8H4ClF3O
• Molecular Weight: 208.56 g/mol
• IUPAC Name: 2-chloro-1-(2,4,6-trifluorophenyl)ethanone
• InChI: InChI=1S/C8H4ClF3O/c9-3-7(13)8-5(11)1-4(10)2-6(8)12/h1-2H,3H2
• InChI Key: XSVXZERBVBHQFO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)C(=O)CCl)F)F

Description

2-Chloro-1-(2,4,6-trifluorophenyl)ethan-1-one is a useful research compound. Its molecular formula is C8H4ClF3O and its molecular weight is 208.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mechanically stirred solution of 1,3,5-trifluorobenzene (6.0 mL, 58 mmol) in dichloroethane (14.0 mL) was added gradually AlCl3 (15.5 g, 116 mmol) in a period of 15 min with caution. Violent bumping and HCl gas evolution was observed. The mixture was carefully heated to reflux, and chloroacetyl chloride (5.5 mL, 69 mmol) was added drop wisely in a period of 45 min. The reaction mixture was heated at reflux for an additional 6.0 h. The solution was cooled, carefully poured onto an ice/water slush (200 mL) and the aqueous solution was extracted with ether (3×50 mL). The combined ethereal layers were washed with 10% aqueous HCl (2×30 mL), 1.0 N aqueous NaOH (3×30 mL), and brine (25 mL). The solution was dried over MgSO4(s) and concentrated under reduced pressure to give 2-chloro-1-(2,4,6-trifluorophenyl)ethanone (5.28 g) as yellow solids in 51% yield: 1H NMR (500 MHz, CDCl3) δ 6.79-6.76 (m, 2 H), 4.50 (s, 2 H).